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Compound of Interest

Compound Name: ML-184

Cat. No.: B1668996 Get Quote

Topic: Protocol for Dissolving and Storing ML-184

Audience: Researchers, scientists, and drug development professionals.

Introduction
ML-184 is a potent and selective agonist for the G protein-coupled receptor 55 (GPR55).[1][2]

As a critical tool in studying the physiological roles of GPR55, proper handling, dissolution, and

storage of ML-184 are paramount to ensure its stability and efficacy in experimental settings.

These application notes provide detailed protocols for the dissolution and storage of ML-184 to

maintain its integrity for research applications.

Physicochemical Properties
Molecular Formula: C₂₅H₃₄N₄O₃S[1][2]

Molecular Weight: 470.63 g/mol [1]

Appearance: White to off-white solid[1] or crystalline solid[2]

Data Presentation: Solubility and Storage
The following tables summarize the solubility and recommended storage conditions for ML-
184.

Table 1: Solubility of ML-184
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 12.5 - 20[2] 26.56 - 42.5

Ultrasonic and

warming to 60°C may

be required. Use

newly opened,

hygroscopic DMSO.[1]

DMF 30[2] ~63.7

Ethanol 1[2] ~2.1

DMF:PBS (pH 7.2)

(1:4)
0.2[2] ~0.425

Table 2: Storage Conditions for ML-184

Form Storage Temperature Stability/Duration

Powder -20°C ≥ 4 years[2] (or 3 years)

4°C 2 years

In Solvent (Stock Solution) -80°C 6 months

-20°C 1 month

Experimental Protocols
1. Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML-184 in dimethyl

sulfoxide (DMSO).

Materials:

ML-184 powder
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Anhydrous/low-moisture DMSO

Sterile, conical-bottom polypropylene or glass vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of ML-184 powder to equilibrate to room temperature before

opening to minimize moisture condensation.

Weighing: Accurately weigh the desired amount of ML-184 powder. For example, to prepare

1 mL of a 10 mM stock solution, use 4.71 mg of ML-184 (based on a molecular weight of

470.63 g/mol ).

Solvent Addition: Add the calculated volume of high-purity DMSO to the vial containing the

ML-184 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, brief warming to 60°C and/or sonication in an

ultrasonic bath can be applied.[1] Visually inspect the solution to ensure there are no

visible particulates.

Final Concentration Check: Ensure the final concentration is accurately recorded.

2. Storage of Stock Solutions

Proper storage is crucial to maintain the stability of ML-184 stock solutions.
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Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, tightly sealed vials.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage Temperature:

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

Protection from Light: Store aliquots protected from light.

3. Preparation of Working Solutions

This protocol describes the dilution of the concentrated stock solution to a final working

concentration for use in cell-based assays or other experiments.

Materials:

ML-184 stock solution (e.g., 10 mM in DMSO)

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Thawing: Thaw a single aliquot of the ML-184 stock solution at room temperature.

Serial Dilution (Recommended): To achieve a low micromolar or nanomolar working

concentration, it is recommended to perform serial dilutions rather than a single large

dilution. This improves accuracy.

Example for a 10 µM working solution from a 10 mM stock:
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Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of

the desired aqueous buffer/medium (1:100 dilution, resulting in a 100 µM intermediate

solution).

Vortex gently to mix.

Prepare the final working solution by adding 10 µL of the 100 µM intermediate solution

to 90 µL of the aqueous buffer/medium (1:10 dilution).

Solvent Concentration: Be mindful of the final DMSO concentration in your experiment, as

high concentrations can be toxic to cells. It is advisable to keep the final DMSO

concentration below 0.1%.

Immediate Use: Prepare working solutions fresh for each experiment and use them

immediately. Do not store aqueous working solutions.

Mandatory Visualization

Workflow for ML-184 Stock Solution Preparation and Storage
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Caption: Workflow for preparing and storing an ML-184 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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